7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethyl-8-(4-methylpiperazin-1-yl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H26N6O4/c1-23-9-11-26(12-10-23)20-22-18-17(19(29)25(3)21(30)24(18)2)27(20)13-16(28)14-5-7-15(31-4)8-6-14/h5-8H,9-13H2,1-4H3
• InChI Key: BCHIYVHPMGMLET-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(N2CC(=O)C4=CC=C(C=C4)OC)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H26N6O4
• Molecular Weight: 426.5 g/mol

Description

The compound “7-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dimethyl-8-(4-methylpiperazin-1-yl)-3,7-dihydro-1H-purine-2,6-dione” is also known as Bosutinib. It is a small molecule BCR-ABL and src tyrosine kinase inhibitor used for the treatment of chronic myelogenous leukemia.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including methoxyphenyl, methylpiperazin, and dihydro-1H-purine-2,6-dione.

Chemical Reactions Analysis

The compound has shown to have potent inhibitory activity against BTK kinase, with an IC50 of 7 nM. It has also shown to inhibit BTK activation in TMD8 B cell lymphoma cells.

Physical And Chemical Properties Analysis

The physical and chemical properties of Bosutinib include a high degree of protein binding (94–96%), metabolism by CYP3A4 to inactive metabolites, and excretion primarily through feces (91.3%) and kidney (3%).

Mechanism of Action

Bosutinib acts as an ATP-competitive Bcr-Abl tyrosine-kinase inhibitor with an additional inhibitory effect on Src family kinases (including Src, Lyn, and Hck). It has also shown activity against the receptors for platelet-derived growth factor and vascular endothelial growth factor.

Safety and Hazards

Bosutinib has two known absolute contraindications: known hypersensitivity to bosutinib and liver impairment. It is both a substrate and an inhibitor of P-glycoprotein (P-gp) and CYP3A4, so interactions with other drugs that are substrates for P-gp and CYP3A4 may occur.

Future Directions

Bosutinib has been approved for the treatment of adults with Philadelphia chromosome-positive (Ph+) chronic myelogenous leukemia (CML) with resistance or intolerance to prior therapy. Future research may focus on its potential use in other diseases, its long-term safety and efficacy, and the development of new formulations or methods of administration.